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Compound of Interest

Compound Name: 2-Chloro-5-aminomethylthiazole

Cat. No.: B030986 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like 2-Chloro-5-aminomethylthiazole are paramount. This

document provides essential safety information and logistical guidance for the proper disposal

of this compound, ensuring laboratory safety and regulatory compliance.

Chemical Identifier:

Name: 2-Chloro-5-aminomethylthiazole

CAS Number: 120740-08-1

Molecular Formula: C4H5ClN2S

Hazard and Safety Information
2-Chloro-5-aminomethylthiazole is classified with several hazards that necessitate careful

handling during use and disposal. The following table summarizes its hazard classifications

according to the Globally Harmonized System (GHS).
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Skin Sensitization H317
May cause an allergic skin

reaction.

Note: Data sourced from a Safety Data Sheet for 2-Chloro-5-aminomethylthiazole.[1]

Personal Protective Equipment (PPE)
When handling 2-Chloro-5-aminomethylthiazole, especially during disposal procedures, it is

crucial to use appropriate personal protective equipment (PPE).

Hand Protection: Wear suitable protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear laboratory clothing.

Disposal Procedures
The primary recommendation for the disposal of 2-Chloro-5-aminomethylthiazole is to

engage a licensed professional waste disposal service.[1] Adherence to federal, state, and

local regulations is mandatory.

Key Disposal Steps:

Do Not Dispose in Drains: Under no circumstances should this chemical be allowed to enter

drains or waterways.[1]

Engage a Licensed Disposal Company: Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

Container Management: Keep the chemical in suitable, closed containers for disposal.

Contaminated Packaging: Dispose of contaminated packaging as unused product.
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Accidental Release Measures
In the event of a spill or accidental release, the following steps should be taken:

Ensure Adequate Ventilation: Use personal protective equipment and ensure the area is

well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For solid spills, sweep up and shovel the material. For liquid spills, absorb with an

inert material. Place the collected material into a suitable, closed container for disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-5-aminomethylthiazole.
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Start: Have 2-Chloro-5-
aminomethylthiazole for Disposal

Is the material surplus or
 a non-recyclable solution?

Contact a licensed professional
 waste disposal company.

Yes

Do NOT dispose of down the drain.

No

Package in a suitable,
 closed container.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Chloro-5-aminomethylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for 2-Chloro-5-
aminomethylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030986#2-chloro-5-aminomethylthiazole-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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